Cas no 499785-46-5 (4-Pyridin-2-ylisoxazol-5-amine)

• Product Name: 4-Pyridin-2-ylisoxazol-5-amine
• CAS No: 499785-46-5
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD01570046
• CID: 933007
• PubChem ID: 2806085
• Update Time: 2025-06-09

4-Pyridin-2-ylisoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridin-2-ylisoxazol-5-amine
• 4-pyridin-2-yl-1,2-oxazol-5-amine
• 4-(2-PYRIDINYL)-5-ISOXAZOLAMINE
• 4-(2-pyridyl)isoxazole-5-ylamine
• HMS550H05
• SCHEMBL14072040
• CHEMBL4165043
• MFCD01570046
• Oprea1_756720
• 499785-46-5
• CCG-54004
• SR-01000643126-1
• 4-(PYRIDIN-2-YL)ISOXAZOL-5-AMINE
• SDCCGMLS-0066098.P001
• AKOS006237650
• BDBM50321321
• Maybridge1_003151
• DTXSID80384476

• MDL： MFCD01570046
• Inchi： 1S/C8H7N3O/c9-8-6(5-11-12-8)7-3-1-2-4-10-7/h1-5H,9H2
• InChI Key： XFNQXILRIIWXOW-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 1.90000

4-Pyridin-2-ylisoxazol-5-amine Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 4-Pyridin-2-ylisoxazol-5-amine

Comprehensive Overview of 4-Pyridin-2-ylisoxazol-5-amine (CAS No. 499785-46-5): Properties, Applications, and Research Insights

4-Pyridin-2-ylisoxazol-5-amine (CAS No. 499785-46-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, characterized by the fusion of a pyridine ring and an isoxazole moiety, serves as a versatile scaffold for drug discovery and material science applications. Its molecular formula, C₈H₇N₃O, and molecular weight of 161.16 g/mol make it an attractive candidate for further derivatization and optimization.

In recent years, the demand for heterocyclic compounds like 4-Pyridin-2-ylisoxazol-5-amine has surged, driven by their role in developing novel therapeutics targeting kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs. Researchers are particularly interested in its potential to modulate enzyme activity and protein-protein interactions, which aligns with current trends in precision medicine and personalized therapy. The compound's isoxazole ring is known for its stability and bioisosteric properties, often used to replace less favorable functional groups in lead optimization.

The synthesis of 4-Pyridin-2-ylisoxazol-5-amine typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times, addressing the growing need for sustainable and efficient synthetic protocols. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures high purity, a critical factor for pharmaceutical applications.

From an industrial perspective, 4-Pyridin-2-ylisoxazol-5-amine is often discussed in the context of green chemistry and process optimization. Companies are investing in catalytic methods and solvent-free reactions to minimize environmental impact, reflecting broader societal concerns about sustainability and carbon footprint reduction. These efforts resonate with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In the realm of drug discovery, this compound has been investigated for its potential in treating neurodegenerative diseases and metabolic disorders. Its ability to cross the blood-brain barrier makes it a promising candidate for CNS-targeted therapies, a hot topic in neurology research. Additionally, its metal-chelating properties have sparked interest in developing diagnostic imaging agents and therapeutic radiopharmaceuticals.

The commercial availability of 4-Pyridin-2-ylisoxazol-5-amine (CAS No. 499785-46-5) through specialized chemical suppliers has facilitated its adoption in academic and industrial labs. Pricing trends and supply chain dynamics are frequently monitored, especially amid global disruptions like the COVID-19 pandemic, which highlighted the importance of resilient chemical sourcing. Users often search for alternatives such as "isoxazole derivatives" or "pyridine-based building blocks" to expand their research options.

Future directions for 4-Pyridin-2-ylisoxazol-5-amine research may include computational drug design leveraging AI-driven molecular modeling, a rapidly evolving field that accelerates hit identification. Its compatibility with high-throughput screening platforms further enhances its utility in modern drug development pipelines. As the scientific community continues to explore its full potential, this compound remains a compelling subject for interdisciplinary studies bridging chemistry, biology, and medicine.